Cas no 882748-57-4 (1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone)

• Product Name: 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone
• CAS No: 882748-57-4
• MF: C₁₅H₁₂BrCl₂NO
• MW: 373.07188129425
• CID: 5026682
• Update Time: 2025-05-27

1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(2,4-dichloroanilino)-1-propanone
• 1-(4-bromophenyl)-3-[(2,4-dichlorophenyl)amino]propan-1-one
• 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone

• Inchi： 1S/C15H12BrCl2NO/c16-11-3-1-10(2-4-11)15(20)7-8-19-14-6-5-12(17)9-13(14)18/h1-6,9,19H,7-8H2
• InChI Key： SLPIPQKOUMXLDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCNC1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 5.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone

Introduction to 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone (CAS No. 882748-57-4)

1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone (CAS No. 882748-57-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of anilides and bromobenzenes, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique structural features and chemical properties have led to its exploration in multiple research areas, including drug discovery and development.

The molecular structure of 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone consists of a brominated phenyl group and a dichloroaniline moiety connected by a propanone bridge. This arrangement imparts the compound with a combination of aromatic and amide functionalities, which are crucial for its reactivity and potential biological activity. The presence of bromine and chlorine atoms introduces halogen bonding capabilities, enhancing the compound's ability to interact with biological targets.

In recent years, the study of 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone has been driven by its potential applications in the development of new therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological profile of 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone has been extensively investigated through in vitro and in vivo experiments. In cell-based assays, it has shown selective inhibition of certain protein kinases, such as MAPK/ERK kinase (MEK) and cyclin-dependent kinase 2 (CDK2). These findings suggest that the compound could be a potential lead for the development of targeted therapies for conditions characterized by aberrant kinase activity.

Beyond its direct biological activity, 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone has also been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity with various functional groups allows for the introduction of additional substituents that can modulate the compound's properties and enhance its therapeutic potential. For example, modifications at the aniline or bromophenyl moieties have led to the synthesis of derivatives with improved solubility and bioavailability.

The synthetic accessibility of 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone is another factor contributing to its significance in chemical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step reactions that include nucleophilic substitution, condensation, and halogenation steps. The ability to synthesize this compound reliably and cost-effectively is crucial for advancing its applications in drug discovery.

In addition to its therapeutic potential, 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone has been studied for its use in diagnostic imaging agents. The presence of bromine atoms makes it suitable for radiolabeling with isotopes such as bromine-76 or bromine-80m, which can be used in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. This application highlights the compound's versatility beyond traditional pharmaceutical uses.

The safety profile of 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone is an important consideration in its development as a therapeutic agent or imaging agent. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure that it meets safety standards for human use. These studies have generally shown favorable results, with low toxicity observed at therapeutic concentrations.

In conclusion, 1-(4-Bromophenyl)-3-(2,4-dichloroanilino)-1-propanone (CAS No. 882748-57-4) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for further investigation and development into new therapeutic agents or diagnostic tools. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the field of medicinal chemistry.